Cas no 85665-69-6 (Bicyclo[2.2.1]heptane-2-propanoicacid, a-cyano-3,3-dimethyl-, ethyl ester)

• Product Name: Bicyclo[2.2.1]heptane-2-propanoicacid, a-cyano-3,3-dimethyl-, ethyl ester
• CAS No: 85665-69-6
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• CID: 726025
• Update Time: 2024-01-31

Bicyclo[2.2.1]heptane-2-propanoicacid, a-cyano-3,3-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2-propanoicacid, a-cyano-3,3-dimethyl-, ethyl ester
• ethyl 2-cyano-3-(3,3-dimethyl-2-bicyclo[2.2.1]heptanyl)propanoate
• ethyl alpha-cyano-3,3-dimethylbicyclo[2.2.1]heptane-2-propionate
• α-Cyano-3,3-dimethylbicyclo[2.2.1]heptane-2-propanoic acid ethyl ester
• Bicyclo[2.2.1]heptane-2-propanoic acid, α-cyano-3,3-dimethyl-, ethyl ester

• Inchi： 1S/C15H23NO2/c1-4-18-14(17)11(9-16)8-13-10-5-6-12(7-10)15(13,2)3/h10-13H,4-8H2,1-3H3
• InChI Key： OJLDHABDKCBYDV-UHFFFAOYSA-N
• SMILES： C12CC(CC1)C(C)(C)C2CC(C#N)C(OCC)=O

Computed Properties

• Exact Mass: 616.068843
• Monoisotopic Mass: 616.068843
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 37
• Rotatable Bond Count: 12
• Complexity: 885
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6

Experimental Properties

• Density: 1.019
• Boiling Point: 351.4°C at 760 mmHg
• Flash Point: 167.7°C
• Refractive Index: 1.477